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Compound of Interest

Compound Name: 1-Pyrenebutanol

Cat. No.: B1224789

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling protocols for 1-
Pyrenebutanol, a fluorescent organic building block utilized in various research applications,
including the synthesis of labeled nanoparticles and as a substrate in enzymatic studies.[1]
Due to its hazardous nature, a thorough understanding of its properties and associated risks is
crucial for ensuring laboratory safety.

Chemical and Physical Properties

1-Pyrenebutanol is a yellow-tan powder that is not readily soluble in water.[2] Its key physical
and chemical properties are summarized below.
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Property Value Source
Molecular Formula C20H180 [31141[5]
Molecular Weight 274.36 g/mol [1][6]

White to light yellow or yellow-
Appearance ] (11121171
tan solid/powder

Melting Point 80-83 °C (lit.) (1071181
Boiling Point 488.4 + 24.0 °C (Predicted) [1][71[8]
Density 1.217 + 0.06 g/cm3 (Predicted)  [1][7][8]
Flash Point 205.4 °C [8]
Solubility Does not mix well with water [2]

Hazard Identification and Classification

1-Pyrenebutanol is classified as a hazardous substance.[2] It is an irritant that can affect the
eyes, skin, and respiratory system.[2][3]

Hazard . ]
. GHS Pictogram Signal Word Hazard Statements
Classification
Skin Irritation GHSO07 (Exclamation _ H315: Causes skin
Warning S
(Category 2) Mark) irritation
Eye Irritation GHSO07 (Exclamation ) H319: Causes serious
Warning o
(Category 2) Mark) eye irritation
Specific Target Organ
Toxicity - Single )
GHSO07 (Exclamation ) H335: May cause
Exposure (Category Warning ) o
Mark) respiratory irritation

3), Respiratory Tract

Irritation

Sources:[1][3][4]
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Toxicological Information

While no significant acute toxicological data has been identified in the literature, 1-
Pyrenebutanol is known to pose several health risks.[2]

¢ Inhalation: Can cause respiratory irritation.[2][3] Individuals with pre-existing respiratory
conditions may be more susceptible to its effects.[2] Long-term exposure may lead to airway
diseases.[2]

» Skin Contact: Causes skin irritation and can provoke inflammation upon contact.[2][3] It may
worsen pre-existing dermatitis.[2] Entry into the bloodstream through cuts or abrasions could
lead to systemic injury.[2]

o Eye Contact: Causes serious eye irritation and potential damage.[2][3]

 Ingestion: While not classified as harmful by ingestion, it may still be detrimental to health,
particularly for individuals with pre-existing organ damage.[2]

» Chronic Health Effects: There is limited evidence suggesting that repeated or long-term
occupational exposure may result in cumulative health effects.[2] Asthma-like symptoms,
potentially due to reactive airways dysfunction syndrome (RADS), may persist for an
extended period after exposure ceases.[2]

Safe Handling and Storage Protocols

Adherence to strict safety protocols is mandatory when handling 1-Pyrenebutanol to minimize
exposure and ensure a safe laboratory environment.

A risk assessment should be conducted to determine the appropriate controls and PPE. The
following are general recommendations:

e Ventilation: Use in a well-ventilated area.[2] For procedures that may generate dust, a fume
hood is recommended.

» Personal Protective Equipment:

o Eye Protection: Safety glasses or goggles are essential.[2]
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o Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn.[2]

o Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95
dust mask or higher is recommended.

o Skin and Body Protection: A lab coat or other protective clothing should be worn.[2]
» Avoid all personal contact, including inhalation of dust.[2]
e Do not eat, drink, or smoke in areas where 1-Pyrenebutanol is handled or stored.[2]
e Wash hands thoroughly with soap and water after handling.[2]
o Keep containers securely sealed when not in use.[2]
e Avoid physical damage to containers.[2]
o Contaminated work clothes should be laundered separately before reuse.[2]
» Store in original, clearly labeled containers.[2]
o Keep containers in a cool, dry, and well-ventilated area.[2]

o Store away from incompatible materials, such as oxidizing agents (e.g., nitrates, oxidizing
acids, chlorine bleaches), as ignition may occur.[2]

o Protect containers from physical damage and inspect them regularly for leaks.[2]

Emergency and First Aid Procedures

In the event of exposure or a spill, immediate action is necessary.
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Exposure Route First Aid Measures

) Move the affected person to fresh air. If
Inhalation o ) )
breathing is difficult, seek medical attention.

Immediately wash the affected area with plenty
_ of soap and water. Remove contaminated
Skin Contact ) o ) )
clothing. If irritation persists, seek medical

attention.[2]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ] ]

upper and lower eyelids. Seek immediate

medical attention.

) Do not induce vomiting. Rinse mouth with water.
Ingestion . .
Seek medical attention.

Source:[2]

e Minor Spills:

o Clean up spills immediately.[2]

o Avoid breathing dust and contact with skin and eyes.[2]

o Wear appropriate PPE.[2]

o Use dry clean-up procedures and avoid generating dust.[2]

o Sweep, shovel, or vacuum the spilled material into a clean, dry, sealable, and labeled
container for disposal.[2]

e Major Spills:

o Evacuate the area and advise personnel of the moderate hazard.[2]

o Alert emergency responders.[2]
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o Prevent the spillage from entering drains or waterways.[2]

Experimental Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of 1-Pyrenebutanol in
a research setting.

1. Planning & Risk Assessment
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andle with Care

4. Experimental Procedure

Segregate Waste \In case of spill/exposure
\

5. Decontamination & Waste Disposal

Emergency Procedures

lean Work Area

6. Post-Experiment Cleanup & Storage

Click to download full resolution via product page

Caption: A workflow for the safe handling of 1-Pyrenebutanol.
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Disposal Considerations

Dispose of 1-Pyrenebutanol and its containers in accordance with local, state, and federal
regulations. Do not discharge into sewers or waterways.[2]

Incompatible Materials

Avoid contact with strong oxidizing agents to prevent the risk of ignition.[2]

Disclaimer: This guide is intended for informational purposes only and should not be
substituted for a formal safety assessment or the information provided in a Safety Data Sheet
(SDS). Always consult the SDS for 1-Pyrenebutanol from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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